Cas no 1519-55-7 (-alpha-Cyano-4-methoxycinnamic acid)

• Product Name: -alpha-Cyano-4-methoxycinnamic acid
• CAS No: 1519-55-7
• Molecular Formula: C₁₁H₉NO₃
• Molecular Weight: 203.19406
• CID: 83747
• PubChem ID: 736236

-alpha-Cyano-4-methoxycinnamic acid Properties

Names and Identifiers

• 4-Methoxybenzylidenecyanoacetic acid
• alpha-Cyano-4-methoxycinnamic acid
• α-CYANO-4-METHOXYCINNAMIC ACID
• α-Cyano-p-methoxycinnamic Acid
• 1-carboxy-1-cyano-2-(4-methoxyphenyl)ethylene
• 2-Cyan-3-(4-methoxy-phenyl)-acrylsaeure
• 2-cyano-3-(4-methoxy-phenyl)-acrylic acid
• 4-Methoxy-benzalmalonsaeure-mononitril
• a-Cyano-4-methoxycinnamic acid
• Anisalcyanessigsaeure
• Anisylidencyanessigsaeure
• Nsc31629
• à-cyano-4-methoxycinnamic acid
• LABOTEST-BB LT00455210
• ɑ-Cyano-4-methoxycinnamic acid, 98+%
• ^a-Cyano-4-methoxycinnamic acid, 98+%
• alpha-Cyano-4-methoxycinnamic acid, 98+%
• (E)-2-CYANO-3-(4-METHOXYPHENYL)ACRYLIC ACID
• 2-cyano-3-(4-methoxyphenyl)acrylic acid
• CS-0218070
• 4-methoxybenzylidenecyanoacetic acid
• BIM-0010971.P001
• 1519-55-7
• AKOS001018352
• SMSF0003775
• AS-60371
• benzylidenemalononitrile (BMN) deriv. 27
• CHEMBL77524
• (E)-2-cyano-3-(4-methoxyphenyl)prop-2-enoic acid
• BDBM4343
• SCHEMBL782091
• (2E)-2-cyano-3-(4-methoxyphenyl)prop-2-enoic acid
• MFCD00051722
• CB14144
• NSC-31629
• alpha-cyano 4-methoxycinnamic acid
• alpha -Cyano-4-methoxycinnamic acid
• G77664
• NSC31629
• STK809530
• KMHNRJDDHTZZDZ-RMKNXTFCSA-N
• 14378-08-6
• α-cyano-4-methoxycinnamic acid
• ALPHA-CYANO-4-METHOXYCINNAMIC ACID
• 4-METHOXYBENZYLIDENECYANOACETIC ACID

• InChIKey： KMHNRJDDHTZZDZ-RMKNXTFCSA-N
• Inchi： InChI=1S/C11H9NO3/c1-15-10-4-2-8(3-5-10)6-9(7-12)11(13)14/h2-6H,1H3,(H,13,14)/b9-6+
• SMILES： COC1C=CC(/C=C(\C#N)/C(O)=O)=CC=1
• BRN： 2110241

Computed Properties

• Exact Mass: 203.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 203.058
• Heavy Atom Count: 15
• Complexity: 305
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Surface Charge: 0
• Topological Polar Surface Area: 70.3

Experimental Properties

• LogP: 1.68678
• PSA: 70.32000
• Refractive Index: 1.606
• Boiling Point: 392.8°C at 760 mmHg
• Melting Point: 230-234 °C(lit.)
• Flash Point: 191.4°C
• Color/Form: Yellow solid.
• Solubility: Insoluble in water
• Density: 1.28

-alpha-Cyano-4-methoxycinnamic acid Security Information

• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Risk Phrases： 36/37/38

-alpha-Cyano-4-methoxycinnamic acid Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%